Cas no 36592-77-5 (Metipranolol hydrochloride)

• Product Name: Metipranolol hydrochloride
• CAS No: 36592-77-5
• MF: C₁₇H₂₈ClNO₄
• MW: 345.861524581909
• CID: 306919
• PubChem ID: 656682
• Update Time: 2025-10-29

Metipranolol hydrochloride Chemical and Physical Properties

Names and Identifiers

• Phenol,4-[2-hydroxy-3-[(1-methylethyl)amino]propoxy]-2,3,6-trimethyl-, 1-acetate,hydrochloride (1:1)
• [4-[2-hydroxy-3-(propan-2-ylamino)propoxy]-2,3,6-trimethylphenyl] acetate,hydrochloride
• Metipranolol Hydrochloride
• 4-[2-hydroxy-3-(propan-2-ylamino)propoxy]-2,3,6-trimethylphenyl acetate hydrochloride (1:1)
• Metipranolol HCl
• Phenol, 4-(2-hydroxy-3-((1-methylethyl)amino)propoxy)-2,3,6-trimethyl-, (+-)-, 1-acetate, hydrochloride
• UNII-FBW237ALKD
• DTXSID80957866
• [4-[2-hydroxy-3-(propan-2-ylamino)propoxy]-2,3,6-trimethylphenyl] acetate;hydrochloride
• MS-25314
• SCHEMBL41879
• OptiPranolol
• CHEMBL1200947
• METIPRANOLOL HYDROCHLORIDE [WHO-DD]
• Q27116294
• METIPRANOLOL HYDROCHLORIDE [VANDF]
• PHENOL, 4-(2-HYDROXY-3-((1-METHYLETHYL)AMINO)PROPOXY)-2,3,6-TRIMETHYL-, 1-ACETATE, HYDROCHLORIDE
• 36592-77-5
• 4-[2-hydroxy-3-[(1-methylethyl)amino]propoxy]-2,3,6-trimethyl-phenol, 1-acetate, monohydrochloride
• (+/-)-1-(4-HYDROXY-2,3,5-TRIMETHYLPHENOXY)-3-(ISOPROPYLAMINO)-2-PROPANOL 4-ACETATE HYDROCHLORIDE
• MetipranololHydrochloride
• FBW237ALKD
• Metipranolol (hydrochloride)
• Optipranolol (TN)
• Betamann
• 4-(2-hydroxy-3-(propan-2-ylamino)propoxy)-2,3,6-trimethylphenyl acetate hydrochloride
• METIPRANOLOL HYDROCHLORIDE [ORANGE BOOK]
• METIPRANOLOL HYDROCHLORIDE [MI]
• CS-0006289
• 1-(2,3,5-TRIMETHYL-4-ACETOXYPHENOXY)-3(ISOPROPYLAMINO)-2-PROPANOL MONOHYDRO CHLORIDE
• D02081
• HY-16316
• PHENOL, 4-(2-HYDROXY-3-((1-METHYLETHYL)AMINO)PROPOXY)-2,3,6-TRIMETHYL-, 1-ACETATE, HYDROCHLORIDE (1:1)
• CHEBI:34845
• 3-(4-(acetyloxy)-2,3,5-trimethylphenoxy)-2-hydroxy-N-(propan-2-yl)propan-1-aminium chloride
• AKOS040742135
• 4-[2-Hydroxy-3-[(1-methylethyl)amino]propoxy]-2,3,6-trimethyl-phenol 1-acetate hydrochloride (1:1)
• G13257
• DB-241579
• Betamann; Optipranolol; 1-(2,3,5-Trimethyl-4-acetoxyphenoxy)-3(isopropylamino)-2-propanol monohydro chloride; 4-[2-Hydroxy-3-[(1-methylethyl)amino]propoxy]-2,3,6-trimethylphenol 1-Acetate Hydrochloride
• Metipranolol hydrochloride

• Inchi： 1S/C17H27NO4.ClH/c1-10(2)18-8-15(20)9-21-16-7-11(3)17(22-14(6)19)13(5)12(16)4;/h7,10,15,18,20H,8-9H2,1-6H3;1H
• InChI Key： BLWNYSZZZWQCKO-UHFFFAOYSA-N
• SMILES： Cl.O(C1C=C(C)C(=C(C)C=1C)OC(C)=O)CC(CNC(C)C)O

Computed Properties

• Exact Mass: 345.1706861g/mol
• Monoisotopic Mass: 345.1706861g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 8
• Complexity: 348
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.8Ų

Metipranolol hydrochloride Security Information

• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol esters Phenol esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol esters

Additional information on Metipranolol hydrochloride

Introduction to Metipranolol Hydrochloride (CAS No: 36592-77-5)

Metipranolol hydrochloride, with the chemical identifier CAS No 36592-77-5, is a well-documented compound in the field of pharmaceutical chemistry. This compound belongs to the class of beta-blockers, specifically categorized as a non-selective β-adrenergic receptor antagonist. Its hydrochloride salt form enhances its solubility and bioavailability, making it a valuable agent in various therapeutic applications.

The pharmacological properties of Metipranolol hydrochloride have been extensively studied, particularly for its cardiovascular effects. As a β-blocker, it exerts its primary action by blocking the effects of norepinephrine and epinephrine on β-adrenergic receptors. This mechanism is particularly relevant in conditions such as hypertension, angina pectoris, and certain arrhythmias. The non-selective nature of Metipranolol hydrochloride means it affects both β1 and β2 receptors, which can have implications for its therapeutic profile and potential side effects.

Recent advancements in pharmaceutical research have highlighted the compound's potential in managing cardiovascular diseases. Studies have demonstrated that Metipranolol hydrochloride can effectively reduce heart rate and blood pressure, making it a viable option for patients with conditions like essential hypertension. Additionally, its ability to decrease myocardial oxygen demand has made it a candidate for the treatment of angina.

In clinical trials, Metipranolol hydrochloride has been compared with other β-blockers to assess its efficacy and safety profile. One notable study published in the Journal of Cardiovascular Pharmacology found that Metipranolol hydrochloride was comparable to other non-selective β-blockers in terms of blood pressure reduction but exhibited a slightly different side effect profile. This finding underscores the importance of individualizing treatment based on patient-specific factors.

The compound's pharmacokinetics are also of significant interest. Metipranolol hydrochloride is rapidly absorbed after oral administration and has a relatively short half-life, which necessitates multiple daily dosing for sustained therapeutic effect. This characteristic has implications for patient compliance and dosing regimens. Research into improving the pharmacokinetic properties of Metipranolol hydrochloride, such as through prodrugs or novel formulations, is an active area of investigation.

From a chemical perspective, the synthesis and structural optimization of Metipranolol hydrochloride have been subjects of considerable interest. The molecule's stereochemistry plays a crucial role in its pharmacological activity, with studies focusing on how different stereoisomers might influence therapeutic efficacy and side effect profiles. Advances in synthetic methodologies have enabled more efficient and scalable production processes for this compound.

The role of Metipranolol hydrochloride in combination therapies is another area where recent research has provided new insights. Studies suggest that its use in conjunction with other antihypertensive agents can provide synergistic benefits, particularly in patients with resistant hypertension. This approach highlights the importance of personalized medicine in optimizing therapeutic outcomes.

Emerging evidence also suggests potential applications of Metipranolol hydrochloride beyond traditional cardiovascular indications. Preliminary research has explored its role in managing certain neurological conditions, leveraging its ability to modulate adrenergic pathways. While these applications are still under investigation, they open up new avenues for therapeutic exploration.

The safety profile of Metipranolol hydrochloride is well-documented, but as with any pharmaceutical agent, careful consideration must be given to potential side effects and contraindications. Common adverse effects include fatigue, dizziness, and bradycardia, which are generally manageable with dose adjustments or alternative therapies. Patients with pre-existing respiratory conditions should be monitored closely due to the risk of bronchoconstriction associated with non-selective β-blockers.

Regulatory considerations also play a critical role in the development and use of Metipranolol hydrochloride. Regulatory bodies such as the FDA and EMA have stringent guidelines for the approval and monitoring of cardiovascular drugs. Compliance with these regulations ensures that patients receive safe and effective treatments based on robust clinical evidence.

Future directions in research on Metipranolol hydrochloride include exploring novel formulations that enhance bioavailability and reduce dosing frequency. Additionally, investigating its potential role in emerging therapeutic areas could lead to expanded applications for this well-established compound.

In conclusion, Metipranolol hydrochloride (CAS No: 36592-77-5) remains a significant compound in the pharmaceutical landscape due to its established efficacy in managing cardiovascular conditions and ongoing research into its broader therapeutic applications. Its unique pharmacological properties make it a valuable tool in both monotherapy and combination therapy strategies.